Cas no 2137746-73-5 (1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl-)

• Product Name: 1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl-
• CAS No: 2137746-73-5
• MF: C₁₂H₉F₂NO₃
• MW: 253.201570272446
• CID: 5268157
• Update Time: 2025-06-11

1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl-

• Inchi： 1S/C12H9F2NO3/c1-2-15-9-4-6(13)3-8(14)10(9)7(5-16)11(15)12(17)18/h3-5H,2H2,1H3,(H,17,18)
• InChI Key： IHAUBCDVPCGESL-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C(F)=CC(F)=C2)C(C=O)=C1C(O)=O

Additional information on 1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl-

1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl (CAS No. 2137746-73-5): A Comprehensive Overview

1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl (CAS No. 2137746-73-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications in drug discovery and development. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The chemical structure of 1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl is defined by its indole core, which is a common scaffold in many biologically active molecules. The presence of the ethyl group at the 1-position and the difluoro substitution at the 4 and 6 positions adds to its structural complexity and potential for diverse interactions with biological targets. Additionally, the formyl group at the 3-position introduces a reactive carbonyl moiety that can participate in various chemical reactions and interactions.

Recent studies have highlighted the pharmacological properties of 1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl. One notable area of research is its potential as an antimicrobial agent. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Beyond its antimicrobial properties, 1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can modulate specific signaling pathways involved in neuroprotection and neuroregeneration. In particular, it has been shown to enhance the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuronal survival and function.

In the context of cancer therapy, 1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Additionally, it has been shown to inhibit angiogenesis and metastasis by targeting key signaling molecules involved in these processes.

The synthesis of 1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of an appropriate indole derivative with a formylating agent followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

In terms of safety and toxicity, preliminary studies suggest that 1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile and potential side effects. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects.

The future outlook for 1H-Indole-2-carboxylic acid, 1-ethyl-4,6-difluoro-3-formyl is promising. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research efforts will likely uncover new applications and optimize its use in various medical settings.